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Compound of Interest

Compound Name:
5-Bromo-6-methoxybenzofuran-2-

carboxylic acid

Cat. No.: B3018649 Get Quote

CAS Number: 20073-19-2

Prepared by: Gemini, Senior Application Scientist

This technical guide provides a comprehensive overview of 5-Bromo-6-methoxybenzofuran-
2-carboxylic acid, a key heterocyclic building block for researchers, scientists, and

professionals in drug development. This document delves into its chemical and physical

properties, outlines a plausible synthetic pathway, predicts its spectral characteristics, and

explores its potential applications in medicinal chemistry, all grounded in authoritative scientific

context.

Introduction: The Significance of the Benzofuran
Scaffold
The benzofuran nucleus is a privileged heterocyclic scaffold frequently encountered in natural

products and synthetic molecules with a wide array of biological activities. Its unique electronic

and structural features make it a versatile template for the design of novel therapeutic agents.

Benzofuran derivatives have demonstrated a broad spectrum of pharmacological properties,

including antimicrobial, anti-inflammatory, antiviral, and anticancer activities. The strategic

functionalization of the benzofuran ring system allows for the fine-tuning of a molecule's

physicochemical properties and biological targets, making it a cornerstone in modern medicinal

chemistry. 5-Bromo-6-methoxybenzofuran-2-carboxylic acid, with its strategic placement of
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a bromine atom, a methoxy group, and a carboxylic acid moiety, represents a valuable

intermediate for the synthesis of complex and potentially bioactive molecules.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 5-Bromo-6-
methoxybenzofuran-2-carboxylic acid is essential for its effective use in synthesis and drug

design. The following table summarizes its key known and predicted properties.

Property Value Source(s)

CAS Number 20073-19-2 [1][2][3]

Molecular Formula C₁₀H₇BrO₄ [3]

Molecular Weight 271.06 g/mol [3]

Boiling Point
399.7 ± 37.0 °C at 760 mmHg

(Predicted)
[2]

Density 1.7 ± 0.1 g/cm³ (Predicted) [2]

Flash Point 195.5 ± 26.5 °C (Predicted) [1]

LogP 2.82 (Predicted) [1]

Melting Point Not available [2]

Storage Sealed in dry, 2-8°C [3]

Synthesis and Reaction Mechanisms
While a specific, detailed experimental protocol for the synthesis of 5-Bromo-6-
methoxybenzofuran-2-carboxylic acid is not readily available in the reviewed literature, a

plausible synthetic route can be devised based on established methods for analogous

benzofuran-2-carboxylic acids. A highly efficient approach involves the Perkin rearrangement of

a substituted 3-bromocoumarin under microwave irradiation.[4]

Proposed Synthetic Pathway
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The synthesis would likely begin with a suitably substituted phenol, which would undergo a

series of reactions to form a 3-bromocoumarin intermediate. This intermediate would then be

subjected to a microwave-assisted Perkin rearrangement to yield the target benzofuran-2-

carboxylic acid.

Substituted Phenol

Salicylaldehyde derivative

Formylation

Coumarin derivative

Perkin condensation

3-Bromocoumarin intermediate

Bromination (e.g., with NBS)

5-Bromo-6-methoxybenzofuran-2-carboxylic acid

Microwave-assisted
Perkin Rearrangement

(NaOH, Ethanol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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